Cas no 1503853-48-2 (1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl-)

• Product Name: 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl-
• CAS No: 1503853-48-2
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD34468103
• CID: 5190470
• PubChem ID: 82618271
• Update Time: 2025-06-13

1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl-
• 2-chloro-6-methyl-7,8-dihydro-5H-1,6-naphthyridine-3-carboxylic acid
• PS-18732
• 1503853-48-2
• 2-Chloro-6-methyl-5,6,7,8-tetrahydro-1,6-naphthyridine-3-carboxylic acid
• F88920

• MDL： MFCD34468103
• Inchi： 1S/C10H11ClN2O2/c1-13-3-2-8-6(5-13)4-7(10(14)15)9(11)12-8/h4H,2-3,5H2,1H3,(H,14,15)
• InChI Key： SEBVJYQAUYRBCF-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C)CC2)C=C(C(O)=O)C=1Cl

Computed Properties

• Exact Mass: 226.0509053g/mol
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 53.4Ų

Additional information on 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl-

Comprehensive Overview of 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl- (CAS No. 1503853-48-2)

The compound 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl- (CAS No. 1503853-48-2) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a naphthyridine core modified with chloro and methyl substituents, makes it a valuable intermediate for drug discovery and advanced material synthesis. Researchers and industries are increasingly interested in this compound due to its versatile reactivity and potential role in developing novel therapeutics.

One of the key features of 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl- is its tetrahydro-naphthyridine backbone, which enhances its stability and bioavailability compared to fully aromatic analogs. This property is particularly relevant in medicinal chemistry, where saturated heterocycles are often preferred for optimizing pharmacokinetic profiles. The presence of a carboxylic acid group further expands its utility, enabling facile derivatization into esters, amides, or other functionalized derivatives.

Recent trends in drug discovery highlight the growing demand for naphthyridine-based scaffolds, as they exhibit diverse biological activities, including kinase inhibition and antimicrobial effects. The 2-chloro-6-methyl substitution pattern in this compound is especially noteworthy, as it may influence binding affinity in target proteins. Computational studies and structure-activity relationship (SAR) analyses are frequently conducted on such derivatives to identify lead compounds for diseases like cancer and inflammatory disorders.

From a synthetic chemistry perspective, CAS No. 1503853-48-2 serves as a building block for constructing complex molecular architectures. Its chloro substituent allows for cross-coupling reactions, while the carboxylic acid moiety facilitates peptide coupling or metal-organic framework (MOF) synthesis. These applications align with current research priorities in green chemistry and sustainable catalysis, where efficient transformations are critical.

In material science, derivatives of 1,6-Naphthyridine-3-carboxylic acid have been explored for their luminescent properties and coordination chemistry. The compound’s ability to act as a chelating ligand makes it suitable for designing sensors or catalysts. Additionally, its hydrogen-bonding capacity is leveraged in crystal engineering to create porous materials for gas storage or separation technologies.

Quality control and analytical characterization of 2-chloro-5,6,7,8-tetrahydro-6-methyl-1,6-naphthyridine-3-carboxylic acid are essential for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and structural integrity. Suppliers and manufacturers must adhere to stringent standards to meet the demands of academic and industrial users.

As the scientific community continues to investigate naphthyridine derivatives, questions about their metabolic stability, toxicity profiles, and scalable synthesis remain prominent in literature and online searches. Addressing these concerns through rigorous studies will further establish the value of CAS No. 1503853-48-2 in cutting-edge applications.

In conclusion, 1,6-Naphthyridine-3-carboxylic acid, 2-chloro-5,6,7,8-tetrahydro-6-methyl- represents a multifaceted compound with broad interdisciplinary relevance. Its structural features and functional groups offer numerous opportunities for innovation in drug development, materials design, and beyond. Ongoing research will undoubtedly uncover new dimensions of its utility, solidifying its position as a cornerstone in modern chemistry.